Cas no 52820-40-3 ((3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID)
52820-40-3 structure
Product Name:(3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID
CAS No:52820-40-3
MF:C9H10N2O2
MW:178.187901973724
CID:367221
PubChem ID:21443949
Update Time:2025-04-19
(3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID Chemical and Physical Properties
Names and Identifiers
-
- (3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID
- (3-CARBAMIMIDOYL-PHENYL)ACETIC ACID,
- 2-(3-carbamimidoylphenyl)acetic acid
- Benzeneacetic acid,3-(aminoiminomethyl)-
- 2-(3-carbamimidoylphenyl)ethanoic acid
- AB18254
- AG-F-80480
- CTK4J6569
- SureCN7118456
- 52820-40-3
- A829267
- FT-0690374
- AKOS006294401
- SCHEMBL7118456
- (3-Carbamimidoylphenyl)acetic acid
- DTXSID00613977
-
- Inchi： 1S/C9H10N2O2/c10-9(11)7-3-1-2-6(4-7)5-8(12)13/h1-4H,5H2,(H3,10,11)(H,12,13)
- InChI Key： NOZKXRAMTCYCHH-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC=C(C(=N)N)C=1)=O
Computed Properties
- Exact Mass: 178.07400
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- PSA: 87.17000
- LogP: 1.39780
(3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID Customs Data
- HS CODE：2925290090
- Customs Data：
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
(3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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